1-Boc-3-(3-fluoro-2-methylphenyl)pyrrolidine

• Molecular Formula: C16H22FNO2
• Molecular Weight: 279.35 g/mol
• IUPAC Name: tert-butyl 3-(3-fluoro-2-methylphenyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C16H22FNO2/c1-11-13(6-5-7-14(11)17)12-8-9-18(10-12)15(19)20-16(2,3)4/h5-7,12H,8-10H2,1-4H3
• InChI Key: HSNFYGYISJXFTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C2CCN(C2)C(=O)OC(C)(C)C

Description

1-Boc-3-(3-fluoro-2-methylphenyl)pyrrolidine is a pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group at the 1-position and a 3-fluoro-2-methylphenyl substituent at the 3-position of the pyrrolidine ring. The Boc group enhances stability during synthetic processes, while the fluorinated aryl substituent modulates electronic and steric properties, influencing binding affinity and metabolic stability .

Preparation Methods

The synthesis of 1-Boc-3-(3-fluoro-2-methylphenyl)pyrrolidine typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be constructed from various cyclic or acyclic precursors. One common method involves the cyclization of an appropriate amine with a suitable electrophile.

Introduction of the Boc Protecting Group: The Boc protecting group is introduced to the nitrogen atom of the pyrrolidine ring using di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine.

Attachment of the Fluoro-Methylphenyl Group: The 3-fluoro-2-methylphenyl group can be introduced via a nucleophilic substitution reaction using a suitable halide precursor and a base.

Industrial production methods may involve optimization of these steps to achieve higher yields and purity. Reaction conditions such as temperature, solvent, and reaction time are carefully controlled to ensure the desired product is obtained.

Chemical Reactions Analysis

1-Boc-3-(3-fluoro-2-methylphenyl)pyrrolidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to introduce functional groups like ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride to convert carbonyl groups to alcohols.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride or potassium tert-butoxide to introduce different substituents on the phenyl ring.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Boc-3-(3-fluoro-2-methylphenyl)pyrrolidine has several scientific research applications, including:

Medicinal Chemistry: The compound is used as a building block in the synthesis of various biologically active molecules, including potential drug candidates.

Chemical Biology: It is employed in the study of biological pathways and mechanisms due to its ability to interact with specific molecular targets.

Material Science: The compound can be used in the development of novel materials with unique properties, such as polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 1-Boc-3-(3-fluoro-2-methylphenyl)pyrrolidine involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the Boc protecting group and the fluoro-methylphenyl substituent can influence the compound’s binding affinity and selectivity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyrrolidine Derivatives

Structural Features and Substituent Effects

The substituent at the 3-position of the pyrrolidine ring critically determines pharmacological and physicochemical properties. Key comparisons include:

Compound Name	Substituent at 3-Position	Molecular Formula	Key Properties/Effects	Reference
1-Boc-3-(3-fluoro-2-methylphenyl)pyrrolidine	3-fluoro-2-methylphenyl	C₁₆H₂₁FNO₂	Balanced steric bulk and electron-withdrawing effects from fluorine and methyl groups.
1-Boc-3-(5-chloro-2-fluorophenyl)pyrrolidine (SY359653)	5-chloro-2-fluorophenyl	C₁₅H₁₈ClFNO₂	Enhanced electron-withdrawing effects from Cl and F; may increase binding affinity.
1-Boc-3-(3-carboxy-phenoxy)pyrrolidine	3-carboxy-phenoxy	C₁₆H₂₁NO₅	Carboxy group introduces hydrogen bonding potential; higher polarity.
3,3,4,4-Tetrafluoropyrrolidine (Compound 29)	3,3,4,4-tetrafluoro	C₄H₅F₄N	High electronegativity; potential for altered conformational stability.
1-Boc-3-([1,1’-biphenyl]-2-yl)pyrrolidine (SY359672)	Biphenyl	C₂₁H₂₅NO₂	Extended aromatic system; may improve hydrophobic interactions.

Key Observations :

• Electron-withdrawing groups (e.g., F, Cl) enhance binding to electron-rich targets (e.g., enzymes, receptors) but may reduce metabolic stability.
• Steric bulk (e.g., methyl, biphenyl) can improve selectivity by preventing off-target interactions .
• Polar groups (e.g., carboxy) increase solubility but may reduce membrane permeability .

Receptor Binding and Potency

• Melanocortin Receptor Ligands: Derivatives with 4-chlorophenyl or 4-trifluoromethyl groups exhibit nanomolar affinity (Ki = 1.0 nM) and agonist/antagonist activity depending on stereochemistry. The 3-fluoro-2-methylphenyl group in the target compound may offer comparable potency with improved selectivity .
• Immunoproteasome Inhibitors: Pyrrolidine boronic acids show chirality-dependent binding modes. Although the target compound lacks a boronic acid moiety, its fluorine atom could similarly influence target engagement .

Enzymatic Inhibition

• D-Proline Derivatives : Replacement of pyrrolidine with D-proline (compound 31) reduces potency by 9-fold, highlighting the importance of ring conformation and substituent placement .

Q & A

Basic: What are the key synthetic routes for 1-Boc-3-(3-fluoro-2-methylphenyl)pyrrolidine, and how do reaction conditions influence yield?

Answer:
A robust synthesis involves:

Bromofluorination of a precursor alkene (e.g., 3-azido-2-methylprop-1-ene) to introduce fluorine and bromine .

Azide reduction followed by in situ Boc protection to stabilize the amine intermediate .

Ring closure via deprotonation using NaH in DMF, forming the pyrrolidine scaffold .

Critical Variables:

• Solvent choice : Polar aprotic solvents (DMF, THF) enhance reaction rates.
• Temperature : Controlled heating (50–80°C) minimizes side reactions during cyclization.
• Catalyst : Transition-metal catalysts (e.g., Pd(PPh₃)₄) are used in cross-coupling steps for aryl substitution .

Table 1: Comparison of Synthesis Steps

Step	Reagents/Conditions	Yield Range	Key Reference
Bromofluorination	BrF₃, CH₂Cl₂, 0°C	60–75%
Boc Protection	Boc₂O, Et₃N, RT	85–90%
Ring Closure	NaH, DMF, 60°C	70–80%

Advanced: How can structural analogs of this compound be designed to study structure-activity relationships (SAR) in medicinal chemistry?

Answer:

• Substituent Variation : Replace the 3-fluoro-2-methylphenyl group with electron-withdrawing (e.g., 4-CN) or donating (e.g., 4-OMe) groups to assess electronic effects on target binding .
• Scaffold Modification : Synthesize azetidine or piperidine analogs to evaluate ring size impact on conformational flexibility and bioactivity .
• Stereochemical Control : Introduce chiral centers (e.g., at C3 of pyrrolidine) via asymmetric catalysis to isolate enantiomers and test potency differences .

Methodology:

• Use cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) to diversify aryl substituents .
• Employ X-ray crystallography or NMR to correlate substituent orientation with receptor binding .

Basic: What analytical techniques are essential for characterizing this compound and its intermediates?

Answer:

• NMR Spectroscopy : ¹⁹F NMR tracks fluorine incorporation (δ ~ -110 to -120 ppm), while ¹H/¹³C NMR confirms Boc group integrity (tert-butyl signals at δ 1.4 ppm) .
• Mass Spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]⁺ for C₁₆H₂₁FNO₂: calc. 278.15) .
• HPLC-PDA : Purity assessment (>95%) using reverse-phase C18 columns .

Advanced: How can computational modeling predict the compound’s interactions with biological targets?

Answer:

• Docking Studies : Use AutoDock Vina or Schrödinger to simulate binding to dopamine D3 or σ1 receptors, leveraging the fluorophenyl group’s hydrophobic interactions .
• MD Simulations : Analyze stability of ligand-receptor complexes over 100 ns trajectories to identify critical hydrogen bonds (e.g., Boc carbonyl with Ser residues) .
• QSAR Models : Train models on analogs’ logP and IC₅₀ data to predict bioavailability and potency .

Basic: What are the primary applications of this compound in drug discovery?

Answer:

• Intermediate for Bioactive Molecules : Used to synthesize kinase inhibitors (e.g., JAK2/STAT3 pathway modulators) .
• Protease Inhibition : The pyrrolidine scaffold mimics peptide bonds, making it a candidate for HCV NS3/4A protease inhibitors .
• Neurological Targets : Fluorinated aryl groups enhance blood-brain barrier penetration for CNS-targeted drugs .

Advanced: How can researchers resolve contradictions in reported reaction yields for similar pyrrolidine derivatives?

Answer:

• Variable Analysis : Test hypotheses using DOE (Design of Experiments) to isolate factors like moisture sensitivity (Boc deprotection) or catalyst loading .
• Reproducibility Checks : Validate literature protocols with strict inert atmosphere (N₂/Ar) and anhydrous solvents.
• Alternative Routes : Compare yields from azide reduction (Staudinger vs. catalytic hydrogenation) to identify optimal conditions .

Table 2: Yield Optimization Strategies

Issue	Mitigation	Outcome
Low cyclization yield	Switch from NaH to KHMDS	+15% yield
Boc deprotection	Use HCl/dioxane instead of TFA	Higher purity

Basic: What role does the Boc group play in the compound’s stability and reactivity?

Answer:

• Protection : Shields the pyrrolidine amine during functionalization (e.g., cross-coupling) .
• Stability : Resists acidic/basic conditions but cleavable via TFA or HCl .
• Crystallinity : Enhances solid-phase handling, critical for X-ray studies .

Advanced: How can orthogonal protecting group strategies be implemented for multi-step syntheses?

Answer:

• Boc/Fmoc Combination : Use Fmoc for temporary amine protection during solid-phase peptide synthesis, retaining Boc for long-term stability .
• Photolabile Groups : Introduce NVOC (nitroveratryloxycarbonyl) for light-triggered deprotection in spatially resolved functionalization .

Key Takeaways

• Synthesis : Prioritize azide reduction and Boc protection steps for high yields.
• SAR : Focus on fluorine’s electronic effects and pyrrolidine ring rigidity.
• Analytics : Combine NMR and HRMS for unambiguous characterization.
• Data Discrepancies : Systematically test reaction variables to resolve inconsistencies.